![molecular formula C14H12N4O2S B2427623 N-(2-(2-oxopyrimidin-1(2H)-yl)ethyl)benzo[d]thiazole-6-carboxamide CAS No. 2310099-03-5](/img/structure/B2427623.png)
N-(2-(2-oxopyrimidin-1(2H)-yl)ethyl)benzo[d]thiazole-6-carboxamide
Description
N-(2-(2-oxopyrimidin-1(2H)-yl)ethyl)benzo[d]thiazole-6-carboxamide, also known as OPB-9195, is a novel compound that has been extensively studied for its potential use in scientific research. This compound is a small molecule inhibitor of the enzyme protein tyrosine phosphatase 1B (PTP1B), which has been implicated in the development of several diseases, including diabetes, obesity, and cancer.
Scientific Research Applications
Anticancer Properties
Pyrimidine derivatives have been investigated for their potential as anticancer agents. The compound may exhibit cytotoxic effects on cancer cells, making it a promising candidate for further study. Researchers can explore its mechanism of action, cellular targets, and potential synergies with existing chemotherapeutic agents .
Anti-Inflammatory Activity
Inflammation plays a crucial role in various diseases, including autoimmune disorders and chronic conditions. The compound’s structure suggests that it could modulate inflammatory pathways. Investigating its anti-inflammatory properties may lead to the development of novel therapeutic agents .
Antibacterial Applications
Given the prevalence of antibiotic resistance, discovering new antibacterial compounds is essential. Pyrimidine derivatives have shown antibacterial activity against various pathogens. Researchers can assess the compound’s efficacy against specific bacterial strains and explore its mode of action .
Adenosine Receptor Modulation
Adenosine receptors are involved in various physiological processes, including neurotransmission, immune response, and cardiovascular regulation. The compound’s structure suggests potential interactions with adenosine receptors. Investigating its binding affinity and functional effects could reveal novel pharmacological applications .
Synthetic Organic Chemistry
The compound’s unique structure, containing both pyrimidine and benzothiazole moieties, makes it an interesting starting point for synthetic organic chemistry. Researchers can explore its reactivity, functional group transformations, and derivatization to create structurally diverse analogs with tailored properties .
Theoretical Studies and Computational Chemistry
Quantum chemical calculations (Density Functional Theory, DFT) can provide insights into the compound’s electronic properties, stability, and reactivity. Researchers can calculate parameters such as HOMO (highest occupied molecular orbital), LUMO (lowest unoccupied molecular orbital), energy gap, ionization potential, and chemical hardness. These theoretical studies complement experimental investigations .
properties
IUPAC Name |
N-[2-(2-oxopyrimidin-1-yl)ethyl]-1,3-benzothiazole-6-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12N4O2S/c19-13(10-2-3-11-12(8-10)21-9-17-11)15-5-7-18-6-1-4-16-14(18)20/h1-4,6,8-9H,5,7H2,(H,15,19) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KEFHEKZCGLQWDD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN(C(=O)N=C1)CCNC(=O)C2=CC3=C(C=C2)N=CS3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12N4O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
300.34 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-(2-oxopyrimidin-1(2H)-yl)ethyl)benzo[d]thiazole-6-carboxamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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